Cas no 3670-93-7 (2,4,8,10-Tetraoxa-3,9-dithiaspiro[5.5]undecane,3,9-dioxide)

• Product name: 2,4,8,10-Tetraoxa-3,9-dithiaspiro[5.5]undecane,3,9-dioxide
• CAS No: 3670-93-7
• MF: C₅H₈O₆S₂
• MW: 228.24342
• CID: 305357
• PubChem ID: 95248

2,4,8,10-Tetraoxa-3,9-dithiaspiro[5.5]undecane,3,9-dioxide Chemical and Physical Properties

Names and Identifiers

• 2,4,8,10-Tetraoxa-3,9-dithiaspiro[5.5]undecane,3,9-dioxide
• 2,4,8,10-tetraoxa-3λ⁴,9λ⁴-dithiaspiro[5.5]undecane 3,9-dioxide
• 5,5'-spirobi<2-thia-1,3-dioxane> 2,2'-dioxide
• EINECS 222-933-4
• Neopentanetetrayl sulfite
• O,O',O'',O'''-Disulfinyl-pentaerythrit
• Pentaerythrit-disulfit
• Pentaerythritol disulfite
• Pentaerythritol,cyclic disulfite
• Sulfurous acid,cyclic diester with pentaerythritol
• 2,4,8,10-tetraoxa-3lambda4,9lambda4-dithiaspiro[5.5]undecane 3,9-dioxide
• 2,4,8,10-Tetraoxa-3,9-dithiaspiro(5.5)undecane 3,9-dioxide
• DTXSID30190160
• Sulfurous acid, cyclic diester with pentaerythritol
• NSC 25619
• NS00049054
• 2,6,8,10-Tetraoxa-3,9-dithiaspiro(5.5)undecane, 3,9-dioxide
• AKOS002529276
• Pentaerythritol, cyclic disulfite
• 4-01-00-02815 (Beilstein Handbook Reference)
• 2,4,8,10-Tetraoxa-3,9-dithiaspiro[5.5]undecane 3,9-dioxide
• NSC-25619
• 3670-93-7
• NSC25619
• SCHEMBL19248393
• 2,4,8,10-tetraoxa-3$l^{4},9$l^{4}-dithiaspiro[5.5]undecane 3,9-dioxide
• BRN 1795184

• Inchi： InChI=1S/C5H8O6S2/c6-12-8-1-5(2-9-12)3-10-13(7)11-4-5/h1-4H2
• InChI Key： UCFQFMBCPHTKRN-UHFFFAOYSA-N
• SMILES： O=S1OCC2(COS(=O)OC2)CO1

Computed Properties

• Exact Mass: 227.97600
• Monoisotopic Mass: 227.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų
• XLogP3: -0.2

Experimental Properties

• Density: 1.88
• Boiling Point: 395.1°Cat760mmHg
• Flash Point: 192.8°C
• Refractive Index: 1.681
• PSA: 109.48000
• LogP: 0.95520

2,4,8,10-Tetraoxa-3,9-dithiaspiro[5.5]undecane,3,9-dioxide Security Information

2,4,8,10-Tetraoxa-3,9-dithiaspiro[5.5]undecane,3,9-dioxide Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%